7-hydroxy-6-methoxy-1H-quinazolin-4-one

• IUPAC Name: 7-hydroxy-6-methoxy-1H-quinazolin-4-one
• InChI: InChI=1S/C9H8N2O3/c1-14-8-2-5-6(3-7(8)12)10-4-11-9(5)13/h2-4,12H,1H3,(H,10,11,13)
• InChI Key: ZHLRYPLSYOYNQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=O)N=CN2)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

The compound identified as “7-hydroxy-6-methoxy-1H-quinazolin-4-one” is a chemical substance with specific properties and applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 7-hydroxy-6-methoxy-1H-quinazolin-4-one involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve a series of chemical reactions, each with its own set of conditions such as temperature, pressure, and the use of catalysts.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up to meet demand. This involves optimizing the synthetic routes to ensure cost-effectiveness and efficiency. Industrial production methods may include continuous flow processes, batch reactions, and the use of advanced technologies to monitor and control the reaction conditions.

Chemical Reactions Analysis

Types of Reactions

7-hydroxy-6-methoxy-1H-quinazolin-4-one undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

The reactions of this compound typically require specific reagents and conditions. For example, oxidation reactions may require oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents such as lithium aluminum hydride or sodium borohydride. Substitution reactions may require catalysts and specific solvents to facilitate the reaction.

Major Products Formed

The major products formed from the reactions of this compound depend on the type of reaction and the conditions used. For example, oxidation reactions may produce oxidized derivatives of the compound, while reduction reactions may produce reduced derivatives. Substitution reactions may produce a variety of substituted compounds, each with unique properties.

Scientific Research Applications

7-hydroxy-6-methoxy-1H-quinazolin-4-one has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: It is used in biological studies to understand its effects on living organisms and its potential as a therapeutic agent.

Medicine: It is investigated for its potential use in the treatment of various diseases and conditions.

Industry: It is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 7-hydroxy-6-methoxy-1H-quinazolin-4-one involves its interaction with specific molecular targets and pathways. This interaction can lead to various effects, depending on the context in which the compound is used. For example, in biological systems, this compound may interact with enzymes or receptors, leading to changes in cellular processes. The exact mechanism of action can vary depending on the specific application and the conditions under which the compound is used.